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Compound of Interest

Compound Name: 4-Hydrazinylbenzonitrile

CAS No.: 17672-27-4

Cat. No.: B096893

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Hydrazinylbenzonitrile, also known as 4-cyanophenylhydrazine, is an aromatic organic

compound with the chemical formula C₇H₇N₃. Its structure, incorporating a reactive hydrazine

group and a cyano moiety on a benzene ring, makes it a valuable building block in synthetic

organic chemistry. This guide provides a comprehensive overview of the structural properties,

analysis, and synthesis of 4-Hydrazinylbenzonitrile, with a focus on its applications in

medicinal chemistry and drug development. The hydrazine functional group serves as a

versatile precursor for the synthesis of a wide range of nitrogen-containing heterocyclic

compounds, which are prominent scaffolds in many biologically active molecules.[1]

Physicochemical Properties
The hydrochloride salt of 4-Hydrazinylbenzonitrile is the more common commercially

available form due to its increased stability.[1] The properties of both the free base and its
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hydrochloride salt are summarized below.

Property
4-Hydrazinylbenzonitrile
(Free Base)

4-Hydrazinylbenzonitrile
Hydrochloride

Molecular Formula C₇H₇N₃[2] C₇H₈ClN₃[3]

Molecular Weight 133.15 g/mol [2] 169.61 g/mol [3]

Appearance -
Pale orange to brown

powder[3]

Melting Point Not reported 241-244 °C (decomposes)[3]

Boiling Point Not reported
325.9 °C at 760 mmHg

(predicted)[4]

Solubility Not reported Soluble in methanol[3]

Spectroscopic Analysis
Detailed experimental spectroscopic data for 4-Hydrazinylbenzonitrile is not extensively

reported in publicly available literature. However, based on its structure, the following

characteristic spectral features can be anticipated.

Expected Spectroscopic Data:
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Technique Expected Features

¹H NMR

Signals in the aromatic region (around 7.0-8.0

ppm) corresponding to the protons on the

benzene ring. The protons of the hydrazine

group (-NHNH₂) are expected to appear as

broad singlets, with their chemical shifts being

dependent on the solvent and concentration.

¹³C NMR

Resonances for the aromatic carbons, with the

carbon attached to the cyano group appearing

at a characteristic downfield shift. The carbon

bearing the hydrazine group would also have a

distinct chemical shift.

IR Spectroscopy

A sharp, intense absorption band around 2220-

2240 cm⁻¹ characteristic of the C≡N (nitrile)

stretching vibration.[5] N-H stretching vibrations

from the hydrazine group would be observed in

the region of 3200-3400 cm⁻¹.

Mass Spectrometry

The molecular ion peak (M⁺) would be observed

at m/z = 133 for the free base. Fragmentation

patterns would likely involve the loss of nitrogen

and the cyano group.

X-ray Crystallography
As of the latest available data, the crystal structure of 4-Hydrazinylbenzonitrile has not been

reported. X-ray crystallography would provide definitive information on its three-dimensional

structure, including bond lengths, bond angles, and intermolecular interactions.

Experimental Protocols
Synthesis of 4-Hydrazinylbenzonitrile Hydrochloride
A common and well-established method for the synthesis of 4-Hydrazinylbenzonitrile
hydrochloride involves the reduction of the corresponding diazonium salt derived from 4-

aminobenzonitrile.[3]
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Materials:

4-Aminobenzonitrile

Concentrated Hydrochloric Acid

Sodium Nitrite

Tin(II) Chloride Dihydrate

Water

Diethyl Ether

Aqueous Ethanol

Procedure:[3]

A suspension of 4-aminobenzonitrile (e.g., 50 g, 423 mmol) is prepared in concentrated

hydrochloric acid (e.g., 550 mL) and cooled to between -5 and 0 °C.

An aqueous solution of sodium nitrite (e.g., 31.5 g, 457 mmol in 200 mL of water) is added

dropwise to the suspension while maintaining the temperature below 0 °C to form the 4-

cyanobenzenediazonium chloride intermediate.

In a separate flask, a solution of tin(II) chloride dihydrate (e.g., 477 g, 2.1 mol) in

concentrated hydrochloric acid (e.g., 370 mL) is prepared and cooled to 0 °C.

The cold diazonium salt solution is then slowly added to the tin(II) chloride solution with

vigorous stirring, keeping the temperature below 0 °C.

The reaction mixture is stirred for an additional 15 minutes, during which a white precipitate

of 4-Hydrazinylbenzonitrile hydrochloride forms.

The precipitate is collected by filtration, washed with diethyl ether, and can be further purified

by recrystallization from aqueous ethanol.
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The following diagram illustrates the general workflow for the synthesis of 4-
Hydrazinylbenzonitrile Hydrochloride.

Diazotization

Reduction Workup & Purification

4-Aminobenzonitrile in conc. HCl
4-Cyanobenzenediazonium Chloride< 0 °C

NaNO2 (aq)

4-Hydrazinylbenzonitrile HCl

< 0 °C

SnCl2 in conc. HCl Filtration Washing (Diethyl Ether) Recrystallization (aq. Ethanol)

4-Hydrazinylbenzonitrile

Hydrazone Derivatives

Condensation Reaction

Aldehydes / Ketones

Biological Screening

Lead Compounds for Drug Development

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b096893/docs?utm_src=pdf-body#in-depth-technical-guide-to-4-hydrazinylbenzonitrile-structural-properties-and-analysis
https://www.benchchem.com/product/b096893/docs?utm_src=pdf-body#in-depth-technical-guide-to-4-hydrazinylbenzonitrile-structural-properties-and-analysis
https://www.benchchem.com/product/b096893/docs?utm_src=pdf-body-img#in-depth-technical-guide-to-4-hydrazinylbenzonitrile-structural-properties-and-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b096893?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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